![molecular formula C14H8BrFN2O2 B2953348 3-(5-bromofuran-2-yl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide CAS No. 365510-06-1](/img/structure/B2953348.png)
3-(5-bromofuran-2-yl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(5-bromofuran-2-yl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide, also known as BFPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BFPE belongs to the class of organic compounds known as enamide derivatives and is widely used in medicinal chemistry, drug discovery, and biological research.
Mechanism of Action
The mechanism of action of 3-(5-bromofuran-2-yl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide is not fully understood, but it is believed to involve the inhibition of protein kinase C (PKC) activity. PKC is a family of enzymes that play a critical role in cell signaling pathways and have been implicated in the development and progression of cancer and other diseases. By inhibiting PKC activity, this compound may disrupt these signaling pathways and induce cell death in cancer cells.
Biochemical and physiological effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade. This compound also inhibits the expression of several genes involved in cell proliferation and survival, including cyclin D1, Bcl-2, and survivin. In addition, this compound has been reported to modulate the activity of several enzymes involved in inflammation, including cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS).
Advantages and Limitations for Lab Experiments
3-(5-bromofuran-2-yl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide is a potent and selective inhibitor of PKC activity, making it a valuable tool for studying the role of PKC in various biological processes. However, this compound has some limitations for lab experiments, including its low solubility in aqueous solutions and its potential toxicity at high concentrations. Careful optimization of experimental conditions is required to ensure accurate and reproducible results.
Future Directions
There are several future directions for research on 3-(5-bromofuran-2-yl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide. One area of interest is the development of new drugs based on the structure of this compound for the treatment of cancer and other diseases. Another area of research is the elucidation of the mechanism of action of this compound and its effects on various signaling pathways in cells. Additionally, the optimization of the synthesis of this compound and the development of new synthetic methods for enamide derivatives could lead to the discovery of new compounds with improved biological activity and reduced toxicity.
Synthesis Methods
The synthesis of 3-(5-bromofuran-2-yl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide involves the reaction of 5-bromo-2-furoic acid with 2-fluorobenzaldehyde, followed by the reaction with malononitrile and the subsequent condensation with acetic anhydride. The final product is obtained by the reaction of the intermediate with propargyl bromide. The synthesis of this compound is a multi-step process that requires careful optimization of reaction conditions to achieve high yields and purity.
Scientific Research Applications
3-(5-bromofuran-2-yl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. This compound has also been reported to exhibit anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of inflammatory diseases.
properties
IUPAC Name |
3-(5-bromofuran-2-yl)-2-cyano-N-(2-fluorophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8BrFN2O2/c15-13-6-5-10(20-13)7-9(8-17)14(19)18-12-4-2-1-3-11(12)16/h1-7H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVKYUCOABPJWOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C(=CC2=CC=C(O2)Br)C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8BrFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.